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Compound of Interest

3-
Compound Name: (TRIETHOXYSILYL)PROPYLSUC
CINIC ANHYDRIDE
Cat. No.: B033966
\ v

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of 3-(triethoxysilyl)propylsuccinic anhydride. The information is
curated for professionals in research, scientific, and drug development fields, with a focus on
delivering precise data and actionable protocols.

Molecular Structure and Properties

3-(Triethoxysilyl)propylsuccinic anhydride is a bifunctional organosilane featuring a
triethoxysilyl group at one end and a succinic anhydride group at the other. This unique
structure allows it to act as a versatile coupling agent, bridging inorganic substrates and
organic polymers.[1] The triethoxysilyl group can hydrolyze to form reactive silanol groups that
condense with hydroxyl groups on inorganic surfaces, such as silica and metal oxides, forming
stable Si-O-Si bonds. The succinic anhydride ring, on the other hand, can undergo ring-
opening reactions with nucleophiles like amines and alcohols, enabling the covalent
attachment of organic molecules.[1]

Chemical and Physical Properties

The key chemical and physical properties of 3-(triethoxysilyl)propylsuccinic anhydride are
summarized in the table below. This data is essential for handling, storage, and application of
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the compound.

Property Value Reference(s)
Molecular Formula C13H2406Si [11[2]
Molecular Weight 304.41 g/mol [1][2]
CAS Number 93642-68-3 [2]
Appearance (-Jok-)rless to light yellow, clear GBIAIE]

liquid
Density 1.08 g/cm3 at 25 °C [2]
Boiling Point 152 °C at 0.4 mmHg [2]
Melting Point -30°C [2]
Flash Point >100 °C [6]

Refractive Index

1.4405 at 20 °C

[6]

Purity

Typically >93.0% (GC)

[4]115]

Solubility

Reacts with water

[71(8]

Spectroscopic Data

While a dedicated, peer-reviewed spectrum for 3-(triethoxysilyl)propylsuccinic anhydride is

not readily available in the public domain, the expected characteristic signals are outlined

below based on the functional groups present in the molecule.

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ H NMR: Expected signals would include triplets and quartets corresponding to the ethoxy

groups (-OCH2CHs), multiplets for the propyl chain protons (-Si-CH2CH2CHz3-), and signals

for the protons on the succinic anhydride ring.

e 13C NMR: Carbon signals for the ethoxy groups, the propyl chain, and the carbonyl and

aliphatic carbons of the succinic anhydride ring would be expected.
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1.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is expected to show characteristic absorption bands for:

e C=0 stretching of the anhydride group at approximately 1780 cm~t and 1860 cm~1.
e Si-O-C stretching at around 1080-1100 cm~1.

e C-H stretching of the alkyl chains in the range of 2850-2980 cm~1.

1.2.3. Mass Spectrometry (MS)

The mass spectrum would show the molecular ion peak and fragmentation patterns
corresponding to the loss of ethoxy groups and cleavage of the propyl chain.

Reactivity and Signaling Pathways

The utility of 3-(triethoxysilyl)propylsuccinic anhydride stems from its dual reactivity. The
following diagrams illustrate the key reaction pathways.

Hydrolysis and Condensation of the Triethoxysilyl
Group

The triethoxysilyl group undergoes hydrolysis in the presence of water to form silanol groups.
These silanols can then condense with each other or with hydroxyl groups on a substrate
surface to form stable siloxane bonds.

Substrate with
-OH groups
+ 3H20 + Substrate-OH
3-(Triethoxysilyl)propylsuccinic Anhydride - 3EtOH Silanetriol - H20 > Covalent Bond
(R-Si(OEt)3) (R-Si(OH)3) (Substrate-O-Si-R)

Click to download full resolution via product page

Hydrolysis and condensation of the triethoxysilyl group.
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Ring-Opening Reaction of the Succinic Anhydride Group

The succinic anhydride ring is susceptible to nucleophilic attack by primary amines, leading to
the formation of a stable amide bond. This reaction is highly efficient for the immobilization of

Primary Amine
(R'-NHz)
(Succinic Anhydride Ring) * R-NH: Amide and Carboxylic Acid

Click to download full resolution via product page

biomolecules.[1]

Ring-opening reaction of the succinic anhydride with a primary amine.

Experimental Protocols

The following sections provide generalized experimental protocols for the synthesis and
application of 3-(triethoxysilyl)propylsuccinic anhydride. Researchers should adapt these
protocols to their specific experimental setups and substrates.

Synthesis of 3-(Triethoxysilyl)propylsuccinic Anhydride

A common method for the synthesis of 3-(triethoxysilyl)propylsuccinic anhydride involves
the hydrosilylation of allyl succinic anhydride with triethoxysilane.

Materials:

Allyl succinic anhydride

Triethoxysilane

Platinum catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene

Inert atmosphere (e.g., nitrogen or argon)
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Procedure:

 In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and
magnetic stirrer, dissolve allyl succinic anhydride in anhydrous toluene under an inert
atmosphere.

e Add the platinum catalyst to the solution.
e Heat the mixture to reflux.
o Add triethoxysilane dropwise from the dropping funnel to the refluxing mixture.

 After the addition is complete, continue refluxing for several hours to ensure the reaction
goes to completion. Monitor the reaction progress by techniques such as FTIR or NMR
spectroscopy.

e Once the reaction is complete, cool the mixture to room temperature.
» Remove the solvent under reduced pressure.

 Purify the crude product by vacuum distillation to obtain 3-(triethoxysilyl)propylsuccinic
anhydride as a clear liquid.
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General workflow for the synthesis of 3-(triethoxysilyl)propylsuccinic anhydride.
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Surface Modification of a Siliceous Substrate

This protocol describes the general procedure for modifying a hydroxyl-bearing surface (e.g.,
glass, silica nanoparticles) with 3-(triethoxysilyl)propylsuccinic anhydride.

Materials:

Siliceous substrate (e.g., glass slides, silica nanoparticles)

3-(triethoxysilyl)propylsuccinic anhydride

Anhydrous toluene

Deionized water

Ethanol

Procedure:

e Substrate Cleaning: Thoroughly clean the substrate to ensure a high density of surface
hydroxyl groups. This can be achieved by sonication in a series of solvents (e.g., acetone,
ethanol, deionized water) followed by treatment with piranha solution (a mixture of sulfuric
acid and hydrogen peroxide) or an oxygen plasma. Caution: Piranha solution is extremely
corrosive and should be handled with extreme care.

e Drying: Dry the cleaned substrate in an oven at 110-120 °C for at least one hour to remove
adsorbed water.

o Silanization:

o Prepare a 1-5% (v/v) solution of 3-(triethoxysilyl)propylsuccinic anhydride in
anhydrous toluene.

o Immerse the dried substrate in the silane solution.

o Allow the reaction to proceed for 2-24 hours at room temperature or elevated temperature
(e.g., 60-80 °C) under an inert atmosphere.
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e Rinsing: Remove the substrate from the silane solution and rinse thoroughly with fresh
toluene to remove any unbound silane.

e Curing: Cure the silanized substrate by baking at 110-120 °C for 30-60 minutes. This step
promotes the formation of stable siloxane bonds.

» Final Rinsing: Rinse the cured substrate with ethanol and deionized water and dry under a

stream of nitrogen.
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General workflow for surface modification with 3-(triethoxysilyl)propylsuccinic anhydride.
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Applications in Drug Development and Research

The unique properties of 3-(triethoxysilyl)propylsuccinic anhydride make it a valuable tool
in various research and drug development applications:

e Biomolecule Immobilization: The succinic anhydride group provides a convenient handle for
the covalent attachment of proteins, antibodies, enzymes, and nucleic acids to solid supports
for applications in biosensors, diagnostic assays, and affinity chromatography.[1]

» Surface Functionalization: It is used to modify the surfaces of nanoparticles, microplates, and
other materials to improve their compatibility with biological systems, reduce non-specific
binding, and introduce specific functionalities.

o Drug Delivery: Functionalized nanoparticles can be used as carriers for targeted drug
delivery. The anhydride group can be used to attach targeting ligands or drugs.

o Composite Materials: In materials science, it serves as a coupling agent to enhance the
adhesion between inorganic fillers and organic polymer matrices, leading to improved
mechanical properties of the resulting composites.[1]

Safety and Handling

3-(Triethoxysilyl)propylsuccinic anhydride is a moisture-sensitive and combustible liquid.[7]
[9] It can cause serious eye irritation.[8][9] Appropriate personal protective equipment, including
safety goggles, gloves, and a lab coat, should be worn when handling this chemical.[7] It
should be stored in a tightly sealed container under an inert atmosphere in a cool, dry, and
well-ventilated area, away from heat and moisture.[7][9] In case of fire, use dry chemical,
carbon dioxide, or foam extinguishers; do not use a direct water jet.[7][9]

This technical guide provides a foundational understanding of 3-
(triethoxysilyl)propylsuccinic anhydride. For specific applications, further optimization of the
described protocols may be necessary. Always consult the relevant safety data sheets (SDS)
before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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